Cas no 5447-99-4 (2-Pentanol, 3-nitro-)

2-Pentanol, 3-nitro- structure
2-Pentanol, 3-nitro- structure
Product Name:2-Pentanol, 3-nitro-
CAS No:5447-99-4
MF:C5H11NO3
MW:133.145741701126
CID:369035
PubChem ID:93005
Update Time:2025-04-19

2-Pentanol, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol, 3-nitro-
    • 3-Nitro-2-pentanol,mixtureof(+/-)-threoand(+/-)-erythro50GR
    • 3-nitropentan-2-ol
    • 2-Hydroxy-3-nitro-pentan
    • 2-Hydroxy-3-Nitropentane
    • 2-Pentanol,3-nitro
    • 3-Nitro-2-pentanol
    • 3-Nitro-2-pentanol, mixture of(+/-)-threo and (+/-)-erythro
    • 3-nitro-pentan-2-ol
    • 3-Nitro-pentanol-(2)
    • EINECS 226-669-0
    • Methyl-(1-nitro-propyl)-carbinol
    • NSC 17683
    • FT-0635721
    • NSC17683
    • AKOS015916733
    • SCHEMBL2918544
    • CCRIS 5051
    • CHEBI:138493
    • NS00045005
    • 5447-99-4
    • DTXSID701031647
    • NSC-17683
    • Inchi: 1S/C5H11NO3/c1-3-5(4(2)7)6(8)9/h4-5,7H,3H2,1-2H3
    • InChI Key: CHOTTWGZEKCPHA-UHFFFAOYSA-N
    • SMILES: OC(C)C(CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 133.07400
  • Monoisotopic Mass: 133.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66

Experimental Properties

  • Color/Form: Yellow transparent liquid
  • Density: 1.075 g/mL at 25 °C(lit.)
  • Boiling Point: 60℃
  • Flash Point: 195 °F
  • Refractive Index: n20/D 1.443(lit.)
  • PSA: 66.05000
  • LogP: 0.94570
  • Solubility: Not determined

2-Pentanol, 3-nitro- Security Information

  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25

2-Pentanol, 3-nitro- Customs Data

  • HS CODE:2905590090
  • Customs Data:

    China Customs Code:

    2905590090

    Overview:

    2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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